Cas no 1354957-56-4 (1-(2-aminopropoxy)-2-methoxyethane hydrochloride)

• Product Name: 1-(2-aminopropoxy)-2-methoxyethane hydrochloride
• CAS No: 1354957-56-4
• MF: C₆H₁₆ClNO₂
• MW: 169.649741172791
• MDL: MFCD20441548
• CID: 4592650
• PubChem ID: 54595294
• Update Time: 2025-10-17

1-(2-aminopropoxy)-2-methoxyethane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-aminopropoxy)-2-methoxyethane hydrochloride

• MDL： MFCD20441548
• Inchi： 1S/C6H15NO2.ClH/c1-6(7)5-9-4-3-8-2;/h6H,3-5,7H2,1-2H3;1H
• InChI Key： MHVPUNGIRVPZOR-UHFFFAOYSA-N
• SMILES： C(OCC(N)C)COC.[H]Cl

Additional information on 1-(2-aminopropoxy)-2-methoxyethane hydrochloride

1-(2-Aminopropoxy)-2-methoxyethane Hydrochloride: A Comprehensive Overview

1-(2-Aminopropoxy)-2-methoxyethane hydrochloride, identified by the CAS number 1354957-56-4, is a versatile compound with significant applications in various fields. This compound, often referred to as AMPME hydrochloride, has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, materials science, and biotechnology. Recent advancements in synthetic chemistry have further enhanced its accessibility and applicability, making it a focal point for researchers worldwide.

The molecular structure of 1-(2-aminopropoxy)-2-methoxyethane hydrochloride comprises a central ethane backbone with two distinct substituents: a methoxy group and an aminoalkoxy group. This configuration imparts the compound with both hydrophilic and hydrophobic characteristics, rendering it highly versatile. The presence of the amino group enables strong interactions with other molecules, while the methoxy group contributes to solubility in polar solvents. These properties make it an ideal candidate for applications requiring amphiphilic behavior.

Recent studies have highlighted the potential of AMPME hydrochloride as a building block in drug delivery systems. Its ability to form stable complexes with various therapeutic agents has been exploited in the development of targeted drug delivery platforms. For instance, researchers have demonstrated its effectiveness in encapsulating anti-cancer drugs within nanocarriers, enhancing drug stability and reducing side effects. This application underscores its role as a promising tool in modern medicine.

In addition to its pharmaceutical applications, 1-(2-aminopropoxy)-2-methoxyethane hydrochloride has found utility in materials science. Its unique properties make it suitable for use as a precursor in the synthesis of advanced polymers and surfactants. Recent breakthroughs in polymer chemistry have leveraged its ability to form cross-linked networks, leading to the development of high-performance materials with tailored mechanical and thermal properties.

The synthesis of AMPME hydrochloride has also undergone significant improvements in recent years. Traditional methods often involved multi-step reactions with low yields, but advancements in catalytic processes have streamlined its production. Green chemistry approaches, such as the use of biodegradable catalysts and solvent-free conditions, have further enhanced its sustainability profile.

In conclusion, 1-(2-aminopropoxy)-2-methoxyethane hydrochloride, CAS No. 1354957-56-4, stands as a testament to the ingenuity of modern chemical research. Its diverse applications across pharmaceuticals, materials science, and beyond highlight its significance as a valuable compound in contemporary scientific endeavors.